Cas no 139022-66-5 (3-Furancarboxylic acid, 4-[(butylthio)methyl]tetrahydro-2-oxo-, methylester)

• Product Name: 3-Furancarboxylic acid, 4-[(butylthio)methyl]tetrahydro-2-oxo-, methylester
• CAS No: 139022-66-5
• MF: C₁₁H₁₈O₄S
• MW: 246.323222637177
• CID: 1268506
• Update Time: 2024-08-04

3-Furancarboxylic acid, 4-[(butylthio)methyl]tetrahydro-2-oxo-, methylester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 4-[(butylthio)methyl]tetrahydro-2-oxo-, methylester
• 3-Furancarboxylic acid, 4-[(butylthio)methyl]tetrahydro-2-oxo-, methyl ester

• Inchi： 1S/C11H18O4S/c1-3-4-5-16-7-8-6-15-11(13)9(8)10(12)14-2/h8-9H,3-7H2,1-2H3
• InChI Key： MDTIEBIOMBCVLH-UHFFFAOYSA-N
• SMILES： O1CC(CSCCCC)C(C(OC)=O)C1=O

Computed Properties

• Exact Mass: 367.14203

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 382.0±27.0 °C(Predicted)
• PSA: 76.07
• pka: 12.52±0.40(Predicted)